Cas no 74162-37-1 (10H-Thieno[2,3-b][1,5]benzodiazepine,7-fluoro-3-methyl-4-(4-methyl-1-piperazinyl)-)

• Product Name: 10H-Thieno[2,3-b][1,5]benzodiazepine,7-fluoro-3-methyl-4-(4-methyl-1-piperazinyl)-
• CAS No: 74162-37-1
• MF: C₁₇H₁₉FN₄S
• MW: 330.422965288162
• CID: 574676
• PubChem ID: 135704084
• Update Time: 2025-04-19

10H-Thieno[2,3-b][1,5]benzodiazepine,7-fluoro-3-methyl-4-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 10H-Thieno[2,3-b][1,5]benzodiazepine,7-fluoro-3-methyl-4-(4-methyl-1-piperazinyl)-
• 7-Fluoro-3-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno(2,3-b)(1,5)ben zodiazepine
• 7-fluoro-3-methyl-4-(4-methylpiperazin-1-yl)-5H-thieno[3,2-c][1,5]benzodiazepine
• 10H-Thieno(2,3-b)(1,5)benzodiazepine, 7-fluoro-3-methyl-4-(4-methyl-1-piperazinyl)-
• 7-Fluoro-3-methyl-4-(4-methylpiperazin-1-yl)-5H-thieno[2,3-b][1,5]benzodiazepine
• BDBM50223660
• 74162-37-1
• 7-Fluoro-3-methyl-4-(4-methyl-1-piperazinyl)-10H-thieno(2,3-b)(1,5)benzodiazepine
• BRN 5130758
• DTXSID60995605
• CHEMBL14605

• Inchi： 1S/C17H19FN4S/c1-11-10-23-17-15(11)16(22-7-5-21(2)6-8-22)19-14-9-12(18)3-4-13(14)20-17/h3-4,9-10,20H,5-8H2,1-2H3
• InChI Key： UMXKUTLAIBQGCS-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2=C1NC1C=CC(=CC=1N=C2N1CCN(C)CC1)F

Computed Properties

• Exact Mass: 330.131
• Monoisotopic Mass: 330.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 452.4°C at 760 mmHg
• Flash Point: 227.4°C
• Refractive Index: 1.697